1,2-Dihydro-3-methyl-1-oxo-4-isoquinoline Acetic Acid

• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol
• IUPAC Name: 2-(3-methyl-1-oxo-2H-isoquinolin-4-yl)acetic acid
• InChI: InChI=1S/C12H11NO3/c1-7-10(6-11(14)15)8-4-2-3-5-9(8)12(16)13-7/h2-5H,6H2,1H3,(H,13,16)(H,14,15)
• InChI Key: RXEFLNUPEQVLRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2C(=O)N1)CC(=O)O

Description

1,2-Dihydro-3-methyl-1-oxo-4-isoquinoline Acetic Acid is a useful research compound. Its molecular formula is C12H11NO3 and its molecular weight is 217.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,2-Dihydro-2-hydroxy-3-methyl-1-oxo-4-isoquinoline acetic acid (4.0 g., 17.2 mmol) dissolved in 30 ml. ethyl acetate at 0° was reacted with phosphorous trichloride (1.50 ml., 17.2 mmol). The mixture was heated at 80° for 1.5 hr then poured onto 100 g. of ice water, stirred for 16 hr and filtered yielding a light yellow crude product; 3.307 mg (89%) mp 280°-295° d. Recrystallization from acetic acid afforded analytically pure material of mp 295°-300° d.